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Compound of Interest

Compound Name:
Octadecanoic acid;propane-1,2-

diol

Cat. No.: B074134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical properties of propylene

glycol stearate, a versatile excipient used extensively in the pharmaceutical, cosmetic, and

food industries. This document outlines its synthesis, physical and chemical characteristics,

and the analytical methodologies used for its evaluation.

Chemical and Physical Properties
Propylene glycol stearate is commercially available as a mixture of mono- and diesters of

propylene glycol and stearic acid.[1] The ratio of monoesters to diesters can vary, which

influences the physical and chemical properties of the final product.[2] It is typically a white to

cream-colored waxy solid with a faint fatty odor and taste.[3][4]
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Property Value References

Chemical Name

Propylene Glycol

Monostearate; 2-

Hydroxypropyl octadecanoate

[5]

CAS Number 1323-39-3 [5]

Molecular Formula C21H42O3 [5]

Molecular Weight 342.56 g/mol [5][6]

Physical Properties
The physical properties of propylene glycol stearate can vary depending on its composition,

particularly the ratio of monoesters to diesters.

Property Value Range References

Appearance
White to cream-colored waxy

solid, beads, or flakes
[3][7]

Melting Point 35 - 54 °C [2][6]

Boiling Point ~447 - 448 °C @ 760 mmHg [6][7]

Density ~0.88 - 0.9 g/cm³

Flash Point ~166.67 °C [7]

Solubility and Emulsifying Properties
Propylene glycol stearate is a non-ionic surfactant.[7] Its solubility is a key factor in its

application as an emulsifier and emollient.
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Solvent Solubility References

Water Insoluble [5][7]

Ethanol Soluble [5][7]

Mineral Oil Soluble [7][8]

Acetone Soluble [7][8]

Chloroform Soluble [7][8]

The Hydrophilic-Lipophilic Balance (HLB) value for propylene glycol monostearate is

approximately 3.4 to 3.8, making it a suitable emulsifier for water-in-oil (W/O) emulsions.[9][10]

Chemical Structure
Propylene glycol stearate consists of a propylene glycol backbone esterified with one or two

stearic acid molecules. The monostearate can exist as two positional isomers: 1-monostearate

and 2-monostearate. The distearate is the 1,2-distearate form.

Chemical Structures of Propylene Glycol Stearate Esters

Propylene Glycol Monostearate Propylene Glycol Distearate

Propylene Glycol 1-Monostearate

Propylene Glycol 2-Monostearate

Propylene Glycol 1,2-Distearate
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Chemical structures of propylene glycol stearate esters.

Synthesis of Propylene Glycol Stearate
Propylene glycol stearate is commercially produced through two primary methods: direct

esterification and transesterification.[10]

Direct Esterification
The most common method involves the direct reaction of stearic acid with propylene glycol at

elevated temperatures (160-180°C) and under vacuum, typically in the presence of an acid or

base catalyst.[8][10]
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Synthesis of Propylene Glycol Stearate via Direct Esterification

Reactants:
- Propylene Glycol

- Stearic Acid

Reactor

Catalyst:
- Acid (e.g., p-toluenesulfonic acid)
- Base (e.g., potassium hydroxide)

Heating (160-180°C)
& Vacuum (0.06-0.08 MPa)

Esterification Reaction

Neutralization
(e.g., with phosphoric acid)

Purification
(e.g., distillation)

Propylene Glycol Stearate
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A typical workflow for the synthesis of propylene glycol stearate.

Transesterification
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This method involves the reaction of propylene glycol with a triglyceride source of stearic acid,

such as hydrogenated vegetable oil, in the presence of a catalyst.[7]

Chemical Reactivity and Stability
Propylene glycol stearate is stable under normal storage conditions. However, it can undergo

hydrolysis under extreme pH conditions or elevated temperatures. Thermal decomposition of

the propylene glycol moiety can begin at temperatures around 160°C, leading to the formation

of aldehydes such as formaldehyde, acetaldehyde, and propanal.[4][11]

Key Chemical Parameters and Experimental
Protocols
The quality and purity of propylene glycol stearate are often assessed by determining its

saponification value and hydroxyl value.

Saponification Value
The saponification value is the number of milligrams of potassium hydroxide (KOH) required to

saponify one gram of the substance.[9] For propylene glycol monostearate, the saponification

value typically ranges from 155 to 165.[2]

Experimental Protocol for Saponification Value (Based on USP <401> and ASTM D5558):[8]

[12]

Sample Preparation: Accurately weigh 1.5 to 2 g of the propylene glycol stearate into a 250-

mL flask.

Saponification: Add 25.0 mL of 0.5 N alcoholic potassium hydroxide. Connect the flask to a

reflux condenser and heat on a steam bath for 30 minutes, swirling the contents frequently.

Titration: Add 1 mL of phenolphthalein indicator to the hot solution and immediately titrate the

excess KOH with 0.5 N hydrochloric acid.

Blank Determination: Perform a blank titration with all reagents except the sample.
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Calculation: The saponification value is calculated using the following formula: Saponification

Value = [(B - S) x N x 56.1] / W Where:

B = volume of HCl used for the blank (mL)

S = volume of HCl used for the sample (mL)

N = normality of the HCl solution

56.1 = molecular weight of KOH ( g/mol )

W = weight of the sample (g)

Hydroxyl Value
The hydroxyl value is the number of milligrams of potassium hydroxide equivalent to the

hydroxyl content of one gram of the substance.[7] For propylene glycol monostearate, the

hydroxyl value is typically between 160 and 175.[2]

Experimental Protocol for Hydroxyl Value (Based on AOCS Official Method Cd 13-60):[5][6]

Sample Preparation: Accurately weigh an appropriate amount of the sample (e.g., 2 g for a

hydroxyl value of 100-200) into a 250-mL Erlenmeyer flask.

Acetylation: Pipette 5.0 mL of pyridine-acetic anhydride reagent into the flask. Swirl to mix

and attach a reflux condenser. Heat on a steam bath for 1 hour.

Hydrolysis: Add 10 mL of water through the condenser and heat on the steam bath for an

additional 10 minutes. Cool the flask to room temperature.

Titration: Add 15 mL of neutralized n-butanol and a few drops of phenolphthalein indicator.

Titrate with 0.5 M ethanolic potassium hydroxide to a faint pink endpoint.

Blank Determination: Perform a blank determination with all reagents except the sample.

Calculation: The hydroxyl value is calculated using the following formula: Hydroxyl Value =

{[(B - S) x N x 56.1] / W} + Acid Value Where:
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B = volume of KOH solution used for the blank (mL)

S = volume of KOH solution used for the sample (mL)

N = normality of the KOH solution

56.1 = molecular weight of KOH ( g/mol )

W = weight of the sample (g)

Acid Value = a separately determined acid value of the substance.

Applications in Research and Drug Development
The chemical properties of propylene glycol stearate make it a valuable excipient in various

pharmaceutical formulations.

Relationship between Properties and Applications of Propylene Glycol Stearate

Chemical Properties

Applications

Amphiphilic Nature

Non-ionic Surfactant

Low HLB Value (3.4-3.8)

Topical Formulations
(Creams, Ointments, Lotions)

W/O Emulsifier

Cosmetics
(Emulsifier, Thickener)

Emollient (Fatty Acid Chain)

Skin Conditioning

Oral Formulations
(Self-emulsifying drug delivery) Suppositories
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Logical relationship between properties and applications.

Its primary functions in drug development include:

Emulsifying Agent: Due to its low HLB value, it is an effective emulsifier for creating stable

water-in-oil emulsions, which are common in topical and transdermal drug delivery systems.

[13]

Solubilizer: It can enhance the solubility and bioavailability of poorly water-soluble active

pharmaceutical ingredients (APIs).

Emollient and Skin Conditioning Agent: In topical formulations, it forms an occlusive layer on

the skin, reducing water loss and improving skin hydration.[13]

Viscosity Modifier: It contributes to the desired consistency and texture of creams and

ointments.[12]

Conclusion
Propylene glycol stearate is a multifunctional excipient with well-defined chemical and physical

properties. A thorough understanding of these properties, including its synthesis, purity, and

stability, is crucial for its effective application in pharmaceutical and cosmetic product

development. The standardized analytical methods outlined in this guide provide a framework

for the quality control and characterization of this important material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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